1-{[(4-chlorophenyl)thio]acetyl}-4-(2-fluorophenyl)piperazine

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H18ClFN2OS/c19-14-5-7-15(8-6-14)24-13-18(23)22-11-9-21(10-12-22)17-4-2-1-3-16(17)20/h1-8H,9-13H2
• InChI Key: KWVCNKMHGHOFGL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CSC3=CC=C(C=C3)Cl
• Molecular Formula: C18H18ClFN2OS
• Molecular Weight: 364.9 g/mol

Description

1-{[(4-chlorophenyl)thio]acetyl}-4-(2-fluorophenyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and gained popularity in the 1990s as a recreational drug. However, due to its potential side effects and abuse potential, it has been banned in several countries. Despite this, TFMPP has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

1-{[(4-chlorophenyl)thio]acetyl}-4-(2-fluorophenyl)piperazine acts as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. By binding to these receptors, this compound can increase the levels of serotonin in the brain, which can help regulate mood and alleviate symptoms of anxiety and depression.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects, including the activation of the serotonergic system, which can lead to increased levels of serotonin in the brain. Additionally, this compound can cause changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

1-{[(4-chlorophenyl)thio]acetyl}-4-(2-fluorophenyl)piperazine has several advantages for use in lab experiments, including its ability to selectively target serotonin receptors and its potential therapeutic applications. However, this compound also has several limitations, including its potential for abuse and its potential side effects.

Future Directions

There are several potential future directions for research involving 1-{[(4-chlorophenyl)thio]acetyl}-4-(2-fluorophenyl)piperazine. One area of interest is in the development of new therapeutic applications for the compound, particularly in the treatment of anxiety disorders and depression. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential side effects and long-term effects on the brain. Finally, there is a need for further research into the potential for abuse and addiction associated with this compound.

Synthesis Methods

1-{[(4-chlorophenyl)thio]acetyl}-4-(2-fluorophenyl)piperazine can be synthesized through a multi-step process involving the reaction of 1-(4-chlorophenyl)thiourea with 2-fluorobenzyl chloride in the presence of a base. The resulting intermediate is then reacted with piperazine to yield this compound.

Scientific Research Applications

1-{[(4-chlorophenyl)thio]acetyl}-4-(2-fluorophenyl)piperazine has been studied for its potential therapeutic applications in several areas. One of the most promising areas is in the treatment of anxiety disorders. Studies have shown that this compound can increase the levels of serotonin in the brain, which can help alleviate symptoms of anxiety. Additionally, this compound has been studied for its potential use in the treatment of depression, as well as in the management of chronic pain.